Cas no 848555-51-1 (4-Thiazolecarboxylic acid, 5-bromo-2-(1-methylethyl)-, ethyl ester)

• Product Name: 4-Thiazolecarboxylic acid, 5-bromo-2-(1-methylethyl)-, ethyl ester
• CAS No: 848555-51-1
• MF: C₉H₁₂BrNO₂S
• MW: 278.166080474854
• CID: 4221896
• PubChem ID: 58758625
• Update Time: 2025-04-24

4-Thiazolecarboxylic acid, 5-bromo-2-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 5-bromo-2-(1-methylethyl)-, ethyl ester
• Ethyl 5-bromo-2-isopropylthiazole-4-carboxylate
• 848555-51-1
• SCHEMBL5731919
• CS-0253901

• Inchi： 1S/C9H12BrNO2S/c1-4-13-9(12)6-7(10)14-8(11-6)5(2)3/h5H,4H2,1-3H3
• InChI Key： YWEXOJJSEATAKX-UHFFFAOYSA-N
• SMILES： S1C(Br)=C(C(OCC)=O)N=C1C(C)C

Computed Properties

• Exact Mass: 276.97721Da
• Monoisotopic Mass: 276.97721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.4Ų